Cas no 2091953-72-7 (1-(3-Amino-6-methyl-pyrazin-2-yl)-ethanone)

• Product Name: 1-(3-Amino-6-methyl-pyrazin-2-yl)-ethanone
• CAS No: 2091953-72-7
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 6838892
• PubChem ID: 58840779
• Update Time: 2025-03-26

1-(3-Amino-6-methyl-pyrazin-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-6-methylpyrazin-2-yl)ethanone
• 2091953-72-7
• SCHEMBL14525247
• 1-(3-amino-6-methylpyrazin-2-yl)ethan-1-one
• 1-(3-Amino-6-methyl-pyrazin-2-yl)-ethanone

• Inchi： 1S/C7H9N3O/c1-4-3-9-7(8)6(10-4)5(2)11/h3H,1-2H3,(H2,8,9)
• InChI Key： SGNJGPDVYNPQTI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(N)=NC=C(C)N=1

Computed Properties

• Exact Mass: 151.074561919Da
• Monoisotopic Mass: 151.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.9Ų